Cas no 130753-13-8 (Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate)

Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate Properties

Names and Identifiers

• Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• N-CBZ-NORTROPINONE
• N-Cbz-Notropinone
• Benzyl 3-oxo-8-azabicyclo-[3.2.1]octane-8-carboxylate
• N-Cbz-4-Nortropinone
• N-CBZNORTROPINONE
• 3-oxo-8-azabicyclo[3.2.1]octan-8-carboxylic acid benzyl ester
• 8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-one
• 8-Cbz-3-oxo-8-azabicyclo[3.2.1]octane
• benzyl 4-oxotropane-N-carboxylate
• cbz-protected 8-aza-bicyclo[3.2.1]octan-3-one
• (1S)-BENZYL 3-OXO-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
• benzyl (1s)-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• Benzyl (1S,5R)-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• (1R)-tert-Butyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• 8-Benzyloxycarbonyl-8- azabicyclo[3.2.1]octan-3-one
• CS-W001259
• SCHEMBL154134
• RMIQGRJJCNFRRU-UHFFFAOYSA-N
• FT-0630278
• Benzyl3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• MFCD14279161
• AKOS015909368
• DTXSID80926890
• 3-oxo-8-aza-bicyclo[3.2.1]octane-8-carboxylic acid benzyl ester
• EN300-7030645
• 130753-13-8
• DS-1099
• SY004646
• benzyl 3-oxo-8-aza-bicyclo[3.2.1]octane-8-carboxylate
• 3-oxo-8-azabicyclo[3,2,1]octan-8-carboxylic acid benzyl ester
• AC-4294
• SB19958
• AMY4949
• 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 3-oxo-, phenylmethyl ester
• N-Cbz-nortropinone ,97%
• N-Cbz-Nortropinone
• +Expand

• MDL： MFCD14279161
• InChIKey： RMIQGRJJCNFRRU-UHFFFAOYSA-N
• Inchi： 1S/C15H17NO3/c17-14-8-12-6-7-13(9-14)16(12)15(18)19-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• SMILES： O=C(OCC1=CC=CC=C1)N1C2CCC1CC(=O)C2

Computed Properties

• Exact Mass: 259.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 259.12084340g/mol
• Heavy Atom Count: 19
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• LogP: 2.45700
• PSA: 46.61000
• Refractive Index: 1.579
• Boiling Point: 415.7°C at 760 mmHg
• Melting Point: 30-40°C
• Flash Point: 205.2℃
• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 1.241

Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%